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Compound of Interest

Compound Name:
2,4-Diamino-6-diethylamino-1,3,5-

triazine

Cat. No.: B1330589 Get Quote

An In-depth Technical Guide to N2,N2-Diethylmelamine: Chemical Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and a

detailed synthesis protocol for N2,N2-Diethylmelamine. The information is intended for

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Chemical Structure and Identification
N2,N2-Diethylmelamine, also known as 2,4-diamino-6-(diethylamino)-1,3,5-triazine, is a

derivative of melamine featuring a diethylamino substituent. The core of the molecule is a

1,3,5-triazine ring, a heterocyclic aromatic compound.

IUPAC Name: 6-(Diethylamino)-1,3,5-triazine-2,4-diamine

Synonym: 2,4-Diamino-6-(diethylamino)-1,3,5-triazine

CAS Number: 2073-31-6

Molecular Formula: C₇H₁₄N₆

Molecular Weight: 182.23 g/mol
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Chemical Structure:

alt text

Synthesis of N2,N2-Diethylmelamine
The synthesis of N2,N2-Diethylmelamine is most effectively achieved through a sequential

nucleophilic substitution of the chlorine atoms on cyanuric chloride. The reactivity of the

chlorine atoms decreases after each substitution, which allows for a controlled, stepwise

reaction by carefully managing the reaction temperature. The overall process involves two main

steps:

Monosubstitution: Reaction of cyanuric chloride with diethylamine to form the intermediate,

2,4-dichloro-6-(diethylamino)-1,3,5-triazine.

Disubstitution: Subsequent reaction of the intermediate with ammonia to yield the final

product, N2,N2-Diethylmelamine.

Synthesis Workflow
The logical flow of the synthesis process is depicted in the diagram below.
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Step 1: Monosubstitution (0-5 °C)

Step 2: Disubstitution (100-120 °C)

Start Materials
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Purification

Pure N2,N2-Diethylmelamine
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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